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Compound of Interest

Compound Name: NBDT

Cat. No.: B12377151 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The compound 5-Nitrobenzo[d][1][2]dioxole-2-thione, hereafter referred to as

NBDT, is a chemical intended for research purposes only. A comprehensive Safety Data Sheet

(SDS) for this specific compound is not readily available. The following guidelines have been

compiled from data on structurally analogous compounds, primarily 5-Nitro-1,3-benzodioxole,

and should be treated as a precautionary baseline. All laboratory personnel must exercise

extreme caution and adhere to rigorous safety protocols when handling this compound. The

toxicological properties of NBDT have not been fully investigated.

Compound Identification and Properties
NBDT is a nitroaromatic heterocyclic compound with potential applications in antimicrobial and

enzyme inhibition research. Its distinct structure warrants careful handling due to the potential

for biological activity and associated hazards.
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Property Value Source

Chemical Name
5-Nitrobenzo[d][1][2]dioxole-2-

thione
-

CAS Number 22876-21-7 LookChem

Molecular Formula C7H4N2O3S LookChem

Molecular Weight 196.18 g/mol LookChem

Appearance
Pale yellow to yellow

crystal/powder
TCI Chemicals

Melting Point 244-245 °C LookChem

Boiling Point 326.7°C at 760 mmHg LookChem

Flash Point 151.4°C LookChem

Storage
Sealed in a dry environment at

2-8°C
LookChem

Hazard Identification and Precautionary Measures
Based on data from analogous compounds, NBDT is classified as a hazardous substance. The

primary routes of exposure are inhalation, skin contact, and eye contact.

Hazard
GHS Classification
(Analogue)

Precautionary Statement
Codes (Analogue)

Skin Irritation Category 2 P264, P280, P302+P352

Eye Irritation Category 2A P280, P305+P351+P338

Respiratory Irritation Category 3 P261, P271, P304+P340

Hazard Statements (based on analogue):

H315: Causes skin irritation.

H319: Causes serious eye irritation.
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H335: May cause respiratory irritation.

Precautionary Statements (based on analogue):

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/ eye protection/ face protection.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P304 + P340 + P312: IF INHALED: Remove person to fresh air and keep comfortable for

breathing. Call a POISON CENTER/ doctor if you feel unwell.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.

P405: Store locked up.

P501: Dispose of contents/ container to an approved waste disposal plant.

Experimental Protocols and Handling
Due to the lack of published, detailed experimental protocols for NBDT, a general workflow for

handling a powdered, potentially hazardous chemical in a research setting is provided. This

should be adapted to specific experimental needs in consultation with institutional safety

officers.

General Handling Workflow
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General Workflow for Handling NBDT Powder

Preparation

Handling

Cleanup and Disposal

Consult SDS (Analogue)
and Conduct Risk Assessment

Don Personal Protective
Equipment (PPE)

Prepare Engineering Controls
(Fume Hood, Ventilated Enclosure)

Weigh NBDT in a
Ventilated Enclosure

Begin Experiment

Prepare Solvent and
Glassware in Fume Hood

Dissolve NBDT in
Appropriate Solvent

Transfer Solution for
Experimental Use

Decontaminate Glassware
and Work Surfaces

Post-Experiment

Dispose of Waste in
Designated Hazardous Waste Stream

Remove and Dispose of PPE

Wash Hands Thoroughly
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Hypothetical Antimicrobial MOA for NBDT

NBDT Compound

Bacterial Cell Membrane

Disruption

Essential Bacterial Enzyme

Inhibition

Bacterial Growth
and Proliferation

Inhibits Metabolic Pathway

Blocks

Inhibits
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Decision Logic for NBDT Handling

Handling NBDT?

Is Compound
Hazardous?

Use Engineering
Controls?

Yes

STOP!
Re-evaluate Protocol

No
(Assume Yes)

Wear Appropriate
PPE?

Proceed with
Experiment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Uncharted: A Technical Guide to the
Safe Handling of NBDT]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12377151#safety-and-handling-guidelines-for-nbdt-
compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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